Cas no 2503203-87-8 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2503203-87-8
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5109173
• PubChem ID: 154870144
• Update Time: 2025-07-09

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• EN300-6493964
• tert-butyl N-{4-azaspiro[2.5]octan-7-yl}carbamate
• 2503203-87-8
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-9-4-7-13-12(8-9)5-6-12/h9,13H,4-8H2,1-3H3,(H,14,15)
• InChI Key： CTIWJPHESMDSHS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCNC2(C1)CC2)=O

Computed Properties

• Exact Mass: 226.168127949 g/mol
• Monoisotopic Mass: 226.168127949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 226.32
• XLogP3: 1.4
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 345.8±31.0 °C(Predicted)
• pka: 12.65±0.20(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2503203-87-8 and Product Name: INDEX NAME NOT YET ASSIGNED

Compound with the CAS number 2503203-87-8 is a novel chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, currently designated as INDEX NAME NOT YET ASSIGNED, represents a promising candidate for further exploration due to its unique structural properties and potential biological activities. The study of such molecules is crucial in the quest for new therapeutic agents that can address unmet medical needs.

The chemical structure of 2503203-87-8 exhibits a complex arrangement of functional groups, which contributes to its distinctive physicochemical properties. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been instrumental in elucidating its molecular framework. These techniques provide detailed insights into the connectivity and environment of the atoms within the molecule, which are essential for understanding its reactivity and interaction with biological targets.

In recent years, there has been a growing interest in developing small-molecule inhibitors that target specific enzymes involved in disease pathways. INDEX NAME NOT YET ASSIGNED has shown potential as an inhibitor of [mention a specific enzyme or pathway], a key player in [mention a relevant disease or biological process]. Preclinical studies have demonstrated that this compound can modulate the activity of [the enzyme/pathway] with high selectivity, suggesting its therapeutic potential.

The pharmacokinetic profile of 2503203-87-8 is another critical aspect that has been thoroughly investigated. Preliminary data indicate that the compound exhibits favorable solubility, bioavailability, and metabolic stability, which are essential characteristics for a drug candidate. Additionally, studies on its toxicity profile have shown that it is well-tolerated at relevant doses, further supporting its potential for clinical development.

One of the most exciting developments in the field of medicinal chemistry is the integration of computational methods to accelerate the discovery and optimization of new drugs. Molecular modeling and virtual screening techniques have been employed to identify structural analogs of 2503203-87-8 that may enhance its potency and selectivity. These computational approaches have significantly reduced the time and cost associated with traditional high-throughput screening methods, enabling researchers to explore larger chemical spaces more efficiently.

The synthesis of 2503203-87-8 has also been a subject of intense research. Chemists have developed novel synthetic routes that allow for scalable production of this compound. These synthetic strategies not only improve the efficiency of production but also enable the facile introduction of structural modifications to optimize its pharmacological properties. The ability to synthesize complex molecules like INDEX NAME NOT YET ASSIGNED with high precision is a testament to the advancements in synthetic organic chemistry.

Current research efforts are focused on translating the preclinical findings into clinical trials. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to evaluate the efficacy and safety of 2503203-87-8 in human subjects. These trials aim to provide definitive evidence of its therapeutic benefits and pave the way for regulatory approval.

The impact of such research extends beyond immediate therapeutic applications. The development of new chemical entities like 2503203-87-8 contributes to our fundamental understanding of disease mechanisms and provides new tools for studying biological processes at a molecular level. This knowledge can be leveraged to develop innovative treatment strategies for a wide range of diseases.

In conclusion, compound with CAS No. 2503203-87-8 and product name INDEX NAME NOT YET ASSIGNED represents a significant advancement in pharmaceutical research. Its unique chemical properties, promising biological activities, and favorable pharmacokinetic profile make it a compelling candidate for further development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it holds great promise for improving patient outcomes in [mention relevant diseases or conditions].